Cas no 1807937-97-8 ([(3S,4R)-4-(1-Propan-2-ylpyrazol-4-yl)pyrrolidin-3-yl]methanol)

• Product Name: [(3S,4R)-4-(1-Propan-2-ylpyrazol-4-yl)pyrrolidin-3-yl]methanol
• CAS No: 1807937-97-8
• MF: C₁₁H₁₉N₃O
• MW: 209.288062334061
• CID: 6295775
• PubChem ID: 119031216
• Update Time: 2025-05-26

[(3S,4R)-4-(1-Propan-2-ylpyrazol-4-yl)pyrrolidin-3-yl]methanol Chemical and Physical Properties

Names and Identifiers

• rac-[(3R,4S)-4-[1-(propan-2-yl)-1H-pyrazol-4-yl]pyrrolidin-3-yl]methanol
• 1820574-17-1
• [(3S,4R)-4-[1-(propan-2-yl)-1H-pyrazol-4-yl]pyrrolidin-3-yl]methanol
• EN300-1698047
• 1807937-97-8
• [(3S,4R)-4-(1-Propan-2-ylpyrazol-4-yl)pyrrolidin-3-yl]methanol
• EN300-210440

• Inchi： 1S/C11H19N3O/c1-8(2)14-6-9(4-13-14)11-5-12-3-10(11)7-15/h4,6,8,10-12,15H,3,5,7H2,1-2H3/t10-,11-/m0/s1
• InChI Key： ITDWXHBYHVAYNM-QWRGUYRKSA-N
• SMILES： OC[C@@H]1CNC[C@H]1C1C=NN(C(C)C)C=1

Computed Properties

• Exact Mass: 209.152812238g/mol
• Monoisotopic Mass: 209.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 50.1Ų

Additional information on [(3S,4R)-4-(1-Propan-2-ylpyrazol-4-yl)pyrrolidin-3-yl]methanol

Exploring the Chemical Properties and Applications of [(3S,4R)-4-(1-Propan-2-ylpyrazol-4-yl)pyrrolidin-3-yl]methanol (CAS No. 1807937-97)

The compound [(3S,4R)-4-(1-Propan-2-ylpyrazol-4-y)l)pyrrolidin-3-y)methanol, identified by the CAS number 1807937-97-8, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This molecule belongs to the class of pyrrolidine derivatives, which are known for their versatility in organic synthesis and their role as intermediates in drug development.

The structure of this compound is characterized by a pyrrolidine ring system, which is a five-membered ring containing four carbon atoms and one nitrogen atom. The stereochemistry at positions 3 and 4 of the pyrrolidine ring is specified as (3S,4R), indicating a specific spatial arrangement that is crucial for its biological activity. The substituents on the pyrrolidine ring include a propanol group at position 3 and a 1-propanoyl-pyrazole moiety at position 4. These substituents contribute to the molecule's unique chemical properties and reactivity.

Recent studies have highlighted the importance of pyrrolidine derivatives in medicinal chemistry, particularly in the development of bioactive compounds with potential therapeutic applications. The presence of a pyrazole ring in this compound adds to its complexity and functionality. Pyrazole is a heterocyclic aromatic compound known for its ability to form hydrogen bonds and participate in various chemical reactions, making it a valuable component in drug design.

The synthesis of this compound involves a series of carefully planned organic reactions, including nucleophilic substitutions, reductions, and cyclizations. The stereochemistry at positions 3 and 4 is achieved through enantioselective synthesis techniques, ensuring the correct spatial arrangement of substituents. This level of control over stereochemistry is essential for optimizing the compound's biological activity.

In terms of applications, this compound has shown promise in several areas. Its ability to form hydrogen bonds makes it a potential candidate for use as a ligand in metalloenzyme inhibition studies. Additionally, its structural features suggest that it could serve as an intermediate in the synthesis of more complex molecules with therapeutic potential.

The CAS number 1807937-97-8 provides researchers with a unique identifier for this compound, facilitating its identification and reference in scientific literature. This ensures that studies involving this compound can be easily tracked and referenced by other researchers worldwide.

In conclusion, the compound [(3S,4R)-4-(1-Propan-